Cas no 2155852-76-7 (methyl 4-methyl-2-(piperazin-1-yl)-1,3-thiazole-5-carboxylate hydrochloride)

• Product Name: methyl 4-methyl-2-(piperazin-1-yl)-1,3-thiazole-5-carboxylate hydrochloride
• CAS No: 2155852-76-7
• MF: C₁₀H₁₆ClN₃O₂S
• MW: 277.770939826965
• CID: 5213153
• PubChem ID: 132354295
• Update Time: 2025-05-19

methyl 4-methyl-2-(piperazin-1-yl)-1,3-thiazole-5-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 4-methyl-2-(piperazin-1-yl)thiazole-5-carboxylate hydrochloride
• methyl 4-methyl-2-(piperazin-1-yl)-1,3-thiazole-5-carboxylate hydrochloride
• methyl 4-methyl-2-piperazin-1-yl-1,3-thiazole-5-carboxylate;hydrochloride
• starbld0039458
• Z3014370896

• Inchi： 1S/C10H15N3O2S.ClH/c1-7-8(9(14)15-2)16-10(12-7)13-5-3-11-4-6-13;/h11H,3-6H2,1-2H3;1H
• InChI Key： XKBOQTADBRTZSB-UHFFFAOYSA-N
• SMILES： Cl.S1C(C(=O)OC)=C(C)N=C1N1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 258
• Topological Polar Surface Area: 82.7

Additional information on methyl 4-methyl-2-(piperazin-1-yl)-1,3-thiazole-5-carboxylate hydrochloride

Methyl 4-Methyl-2-(Piperazin-1-yl)-1,3-thiazole-5-carboxylate Hydrochloride (CAS No. 2155852-76-7): A Comprehensive Overview

Methyl 4-methyl-2-(piperazin-1-yl)-1,3-thiazole-5-carboxylate hydrochloride (CAS No. 2155852-76-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the presence of a piperazine ring and a methylated thiazole moiety, contribute to its pharmacological properties and make it an interesting candidate for further investigation.

The chemical structure of methyl 4-methyl-2-(piperazin-1-yl)-1,3-thiazole-5-carboxylate hydrochloride is characterized by a central thiazole ring with a methyl substituent at the 4-position and a piperazine moiety attached at the 2-position. The carboxylate group is esterified with a methyl group, and the entire molecule is protonated to form the hydrochloride salt. This combination of functional groups imparts specific physicochemical properties that are crucial for its biological activity and pharmacokinetic behavior.

Recent studies have highlighted the potential of thiazole derivatives in various therapeutic areas, including neurodegenerative diseases, cancer, and infectious diseases. The piperazine moiety in methyl 4-methyl-2-(piperazin-1-yl)-1,3-thiazole-5-carboxylate hydrochloride is particularly noteworthy as it can modulate interactions with biological targets such as receptors and enzymes. For instance, piperazine-containing compounds have been shown to exhibit potent activity against G protein-coupled receptors (GPCRs) and ion channels, which are key targets in drug discovery.

In the context of neurodegenerative diseases, thiazole derivatives have been explored for their neuroprotective effects. Research has demonstrated that these compounds can reduce oxidative stress, inhibit neuroinflammation, and promote neuronal survival. The presence of a piperazine ring in methyl 4-methyl-2-(piperazin-1-yl)-1,3-thiazole-5-carboxylate hydrochloride may enhance its ability to cross the blood-brain barrier and interact with central nervous system (CNS) targets. This makes it a promising candidate for further preclinical and clinical evaluation in conditions such as Alzheimer's disease and Parkinson's disease.

In oncology, thiazole derivatives have shown promise as antitumor agents due to their ability to target multiple signaling pathways involved in cancer progression. Studies have indicated that these compounds can induce apoptosis, inhibit angiogenesis, and modulate immune responses. The specific structural features of methyl 4-methyl-2-(piperazin-1-yl)-1,3-thiazole-5-carboxylate hydrochloride may contribute to its antiproliferative effects by interacting with key proteins involved in cell cycle regulation and survival signaling.

Moreover, the antimicrobial properties of thiazole derivatives have been well-documented. These compounds can exhibit broad-spectrum activity against both Gram-positive and Gram-negative bacteria, as well as fungi. The presence of a piperazine ring can enhance the antimicrobial efficacy by improving membrane permeability and disrupting bacterial cell wall synthesis. This makes methyl 4-methyl-2-(piperazin-1-yl)-1,3-thiazole-5-carboxylate hydrochloride a potential lead compound for developing novel antibiotics to combat drug-resistant pathogens.

The synthesis of methyl 4-methyl-2-(piperazin-1-yl)-1,3-thiazole-5-carboxylate hydrochloride typically involves multistep reactions that include the formation of the thiazole ring, introduction of the methyl substituent, attachment of the piperazine moiety, esterification with methanol, and final protonation to form the hydrochloride salt. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research purposes.

In conclusion, methyl 4-methyl-2-(piperazin-1-yl)-1,3-thiazole-5-carboxylate hydrochloride (CAS No. 2155852-76-7) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further investigation in various fields of medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide deeper insights into its mechanisms of action and pave the way for its development as a novel therapeutic agent.